Cas no 70728-98-2 (Benzene, 4-(1,1-dimethylethyl)-2-iodo-1-methyl-)

Benzene, 4-(1,1-dimethylethyl)-2-iodo-1-methyl-, is a substituted aromatic compound featuring a tert-butyl group, an iodine substituent, and a methyl group on the benzene ring. Its molecular structure makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine acts as a reactive leaving group. The tert-butyl group enhances steric hindrance, influencing regioselectivity in further transformations. This compound is typically used in pharmaceutical and materials science research due to its stability and reactivity under controlled conditions. Proper handling is required due to potential sensitivity to light and moisture.

Benzene, 4-(1,1-dimethylethyl)-2-iodo-1-methyl- structure

70728-98-2 structure

Product Name:Benzene, 4-(1,1-dimethylethyl)-2-iodo-1-methyl-

CAS No:70728-98-2

MF:C₁₁H₁₅I

MW:274.141275644302

CID:1746257

PubChem ID:12541272

Update Time:2025-05-28

Benzene, 4-(1,1-dimethylethyl)-2-iodo-1-methyl- Chemical and Physical Properties

Names and Identifiers

- Benzene, 4-(1,1-dimethylethyl)-2-iodo-1-methyl-
- 2-iodo-1-methyl-4-tert-butylbenzene
- 4-tert-butyl-2-iodo-1-methyl-benzene
- 4-tert-butyl-2-iodotoluene
- 4-tert-Butyl-2-iodtoluol
- 4-tert-Butyl-2-jod-1-methyl-benzol
- 5-t-Butyl-2-methyliodobenzene
- 4-(tert-butyl)-2-iodo-1-methylbenzene
- 4-tert-butyl-2-iodo-1-methylbenzene
- MFCD29096154
- SCHEMBL12203436
- 70728-98-2
- E94350
- 2-iodo-4-t-butyltoluene
- Inchi： 1S/C11H15I/c1-8-5-6-9(7-10(8)12)11(2,3)4/h5-7H,1-4H3
- InChI Key： CNYHEGLUJHGULT-UHFFFAOYSA-N
- SMILES： IC1=C(C)C=CC(=C1)C(C)(C)C

Computed Properties

Exact Mass: 274.02200
Monoisotopic Mass: 274.02185g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0.00000
LogP: 3.89710

Benzene, 4-(1,1-dimethylethyl)-2-iodo-1-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022K5S-500mg	4-(Tert-butyl)-2-iodo-1-methylbenzene	70728-98-2		500mg	$313.00	2023-12-15
Aaron	AR022K5S-1g	4-(Tert-butyl)-2-iodo-1-methylbenzene	70728-98-2		1g	$417.00	2023-12-15